Cas no 649550-77-6 (1H-Indole-3-carboxylic acid, 5-methyl-1-(4-quinolinyl)-)

• Product Name: 1H-Indole-3-carboxylic acid, 5-methyl-1-(4-quinolinyl)-
• CAS No: 649550-77-6
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 411546
• PubChem ID: 68968700
• Update Time: 2025-04-19

1H-Indole-3-carboxylic acid, 5-methyl-1-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 5-methyl-1-(4-quinolinyl)-
• 5-methyl-1-quinolin-4-ylindole-3-carboxylic acid
• 649550-77-6
• DTXSID10739399
• 5-Methyl-1-(quinolin-4-yl)-1H-indole-3-carboxylic acid
• 3-carboxy-5-methyl-1-(quinol-4-yl)-1H-indole
• SCHEMBL4236274
• QUMQFXPYFKLWNL-UHFFFAOYSA-N

• Inchi： 1S/C19H14N2O2/c1-12-6-7-17-14(10-12)15(19(22)23)11-21(17)18-8-9-20-16-5-3-2-4-13(16)18/h2-11H,1H3,(H,22,23)
• InChI Key： QUMQFXPYFKLWNL-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CN=C3C=CC=CC=23)C2C=CC(C)=CC=21)=O

Computed Properties

• Exact Mass: 302.10562
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12